Cas no 677713-01-8 (Benzoicacid, 3-(trifluoromethoxy)-, ethyl ester)

• Product Name: Benzoicacid, 3-(trifluoromethoxy)-, ethyl ester
• CAS No: 677713-01-8
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 501634
• PubChem ID: 17887557
• Update Time: 2025-04-19

Benzoicacid, 3-(trifluoromethoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 3-(trifluoromethoxy)-, ethyl ester
• ethyl 2-(3-(trifluoromethoxy)phenyl)acetate
• Ethyl 3-(trifluoromethoxy)benzoate
• AG-G-56782
• AGN-PC-01MSLC
• CTK5C6650
• ethyl 3-(trifluoromethyloxy)benzoate
• SBB063291
• SureCN5456700
• FT-0656059
• 3-Trifluoromethoxybenzoic acid ethyl ester
• SCHEMBL5456700
• A835883
• MFCD06204384
• Ethyl3-(trifluoromethoxy)benzoate
• AKOS015888516
• 3-(trifluoromethoxy)benzoic acid ethyl ester
• 677713-01-8
• DTXSID10591479
• G79895
• DB-073928

• MDL： MFCD06204384
• Inchi： 1S/C10H9F3O3/c1-2-15-9(14)7-4-3-5-8(6-7)16-10(11,12)13/h3-6H,2H2,1H3
• InChI Key： GQDRBQIYYNXADN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(=O)OCC)=C1)(F)F

Computed Properties

• Exact Mass: 234.05037
• Monoisotopic Mass: 234.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.271
• Melting Point: Not available
• Boiling Point: 224℃
• Flash Point: 87℃
• Refractive Index: 1.453
• PSA: 35.53
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Benzoicacid, 3-(trifluoromethoxy)-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)